Cas no 2311-59-3 (Isopropyl Decanoate)

• Product Name: Isopropyl Decanoate
• CAS No: 2311-59-3
• MF: C₁₃H₂₆O₂
• MW: 214.344344615936
• MDL: MFCD00059258
• CID: 278150
• PubChem ID: 87565905
• Update Time: 2025-05-19

Isopropyl Decanoate Chemical and Physical Properties

Names and Identifiers

• Decanoic acid,1-methylethyl ester
• Isopropyl Decanoate
• propan-2-yl decanoate
• 2-propyl decanoate
• decanic acid 2-propyl ester
• Decanoic Acid Isopropyl Ester
• Isopropyl caprate
• isopropyl n-decanoate
• n-Capric acid isopropyl ester

• MDL： MFCD00059258
• Inchi： 1S/C13H26O2/c1-4-5-6-7-8-9-10-11-13(14)15-12(2)3/h12H,4-11H2,1-3H3
• InChI Key： PKPPDYGHKDIKBH-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC(OC(C)C)=O

Computed Properties

• Exact Mass: 214.19300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5

Experimental Properties

• Color/Form: Not determined
• Density: 0.86
• Boiling Point: 89°C/2mmHg(lit.)
• Flash Point: 122 °C
• Refractive Index: 1.4220-1.4250
• PSA: 26.30000
• LogP: 4.07870
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Isopropyl Decanoate

Isopropyl Decanoate: A Comprehensive Overview

Isopropyl Decanoate (CAS No. 2311-59-3) is a versatile organic compound that has garnered significant attention in various industrial and research domains. This ester, derived from isopropyl alcohol and decanoic acid, exhibits unique chemical properties that make it suitable for a wide range of applications. In recent years, advancements in synthetic methodologies and its utilization in emerging technologies have further solidified its importance in the chemical industry.

The molecular structure of Isopropyl Decanoate consists of a decanoic acid moiety esterified with isopropyl alcohol, resulting in a compound with the molecular formula C₁₃H₂₆O₂. Its physical properties, such as melting point and boiling point, are critical factors in determining its suitability for specific applications. Recent studies have highlighted the compound's stability under various environmental conditions, making it a reliable choice for industries requiring consistent performance.

One of the most notable applications of Isopropyl Decanoate is in the formulation of cosmetics and personal care products. Its ability to act as an emollient and solubilizer has made it a popular ingredient in skincare products, where it helps to enhance the texture and absorption of active ingredients. Researchers have also explored its potential as a carrier for bioactive compounds, leveraging its lipophilic nature to improve the delivery of therapeutic agents.

In the field of materials science, Isopropyl Decanoate has been investigated for its role in polymer synthesis and modification. Its ability to act as a plasticizer has led to its use in creating flexible polymers with improved mechanical properties. Recent breakthroughs in nanotechnology have further expanded its applications, with studies demonstrating its potential as a stabilizing agent in the synthesis of nanoparticles.

The environmental impact of Isopropyl Decanoate has also been a focus of recent research. Studies have shown that it biodegrades efficiently under aerobic conditions, making it an eco-friendly alternative to traditional chemicals. This characteristic aligns with the growing demand for sustainable solutions across various industries.

From an analytical standpoint, the characterization of Isopropyl Decanoate has benefited from advancements in spectroscopic techniques such as NMR and IR spectroscopy. These methods provide detailed insights into its molecular structure and functional groups, aiding in quality control and purity assessment.

In conclusion, Isopropyl Decanoate (CAS No. 2311-59-3) stands out as a multifaceted compound with diverse applications across industries. Its chemical properties, coupled with recent research advancements, underscore its significance as a valuable tool in modern chemistry and materials science.